Cas no 921924-90-5 (N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl-N-(propan-2-yl)ethanediamide)

• Product Name: N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl-N-(propan-2-yl)ethanediamide
• CAS No: 921924-90-5
• MF: C₂₁H₃₂N₄O₃
• MW: 388.503785133362
• CID: 5954792
• PubChem ID: 18571884
• Update Time: 2025-05-17

N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl-N-(propan-2-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl-N-(propan-2-yl)ethanediamide
• Ethanediamide, N1-(1-methylethyl)-N2-[2-(4-morpholinyl)-2-(1,2,3,4-tetrahydro-1-methyl-6-quinolinyl)ethyl]-
• N1-isopropyl-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-morpholinoethyl)oxalamide
• AKOS004982599
• 921924-90-5
• N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-morpholin-4-ylethyl]-N'-propan-2-yloxamide
• N'-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl]-N-(propan-2-yl)ethanediamide
• F2292-0664

• Inchi： 1S/C21H32N4O3/c1-15(2)23-21(27)20(26)22-14-19(25-9-11-28-12-10-25)17-6-7-18-16(13-17)5-4-8-24(18)3/h6-7,13,15,19H,4-5,8-12,14H2,1-3H3,(H,22,26)(H,23,27)
• InChI Key： XJMCZCHCFYSQGB-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)C(NCC(N1CCOCC1)C1C=CC2=C(C=1)CCCN2C)=O

Computed Properties

• Exact Mass: 388.24744090g/mol
• Monoisotopic Mass: 388.24744090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.153±0.06 g/cm3(Predicted)
• pka: 12.51±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl-N-(propan-2-yl)ethanediamide

Introduction to N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl-N-(propan-2-yl)ethanediamide (CAS No. 921924-90-5)

N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl-N-(propan-2-yl)ethanediamide, identified by its CAS number 921924-90-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a tetrahydroquinoline moiety and a morpholine group in its structure suggests promising interactions with biological targets, making it a valuable candidate for further investigation.

The compound's structure is characterized by a central ethanediamide backbone, which is functionalized with various substituents. The 1-methyl-1,2,3,4-tetrahydroquinoline moiety at the 2-position introduces a rigid aromatic system that can enhance binding affinity to biological receptors. Additionally, the morpholin-4-yl group at the 2-position contributes to the molecule's solubility and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in the development of novel therapeutic agents based on heterocyclic compounds. Tetrahydroquinoline derivatives have shown particular promise in the treatment of various diseases, including neurological disorders and cancer. The specific substitution pattern of N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl-N-(propan-2-yl)ethanediamide makes it an intriguing candidate for further exploration in this context.

Recent studies have highlighted the potential of tetrahydroquinoline-based compounds as scaffolds for drug discovery. These studies have demonstrated that such molecules can exhibit potent activity against a range of targets, including kinases and ion channels. The incorporation of a morpholine group into the structure further enhances their pharmacological properties by improving bioavailability and reducing toxicity.

The synthesis of N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl-N-(propan-2-yl)ethanediamide involves multiple steps that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to produce this compound with high purity and yield. This has opened up new avenues for exploring its biological activity and potential therapeutic applications.

In vitro studies have begun to reveal the pharmacological profile of N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yilethyl-N-(propan--^...